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Compound of Interest

Compound Name:
(R)-Azetidine-2-carboxylic acid

hydrochloride

Cat. No.: B581965 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is paramount for ensuring safety and environmental compliance. This

guide provides detailed procedures for the safe disposal of (R)-Azetidine-2-carboxylic acid
hydrochloride, addressing conflicting safety information and outlining a conservative approach

to its waste management.

Hazard Assessment and Regulatory Overview
(R)-Azetidine-2-carboxylic acid hydrochloride is a non-proteinogenic amino acid. While

some Safety Data Sheets (SDS) for similar compounds, such as D- and L-Azetidine-2-

carboxylic acid, do not classify them as hazardous under OSHA, other toxicological information

indicates that azetidine-2-carboxylic acid can be toxic and teratogenic.[1][2][3][4][5][6] This is

because it can be misincorporated into proteins in place of proline.[1][4][6]

Given this conflicting information, it is prudent to handle and dispose of (R)-Azetidine-2-
carboxylic acid hydrochloride as a hazardous waste. This approach ensures the highest

level of safety and compliance with regulations set forth by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7]

Key Regulatory Considerations:
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Regulation Description
Relevance to (R)-
Azetidine-2-carboxylic acid
hydrochloride

RCRA (Resource Conservation

and Recovery Act)

The principal federal law in the

United States governing the

disposal of solid and

hazardous waste.[7]

While not specifically listed as

a hazardous waste, the toxic

potential of this compound

warrants its management

under RCRA guidelines for

hazardous waste to ensure

"cradle-to-grave" management.

[7]

Hazardous Waste

Characteristics

Wastes are deemed

hazardous if they exhibit at

least one of four

characteristics: ignitability,

corrosivity, reactivity, or toxicity.

[7]

Due to its toxic potential, (R)-

Azetidine-2-carboxylic acid

hydrochloride should be

treated as a toxic hazardous

waste.

Laboratory Waste

Management Rules

Institutions must adhere to

specific protocols for the

accumulation, storage, and

disposal of chemical waste

generated in laboratories.[8][9]

Proper labeling, segregation,

and containment in a

designated Satellite

Accumulation Area (SAA) are

mandatory.[9]

Experimental Protocols for Disposal
The following step-by-step protocol should be followed for the disposal of (R)-Azetidine-2-
carboxylic acid hydrochloride and its contaminated materials.

2.1 Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the appropriate PPE:

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)
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Laboratory coat

2.2 Waste Segregation and Collection

Designate a Waste Container: Use a clearly labeled, sealable, and chemically compatible

container for collecting solid (R)-Azetidine-2-carboxylic acid hydrochloride waste. The

original container can be used if it is in good condition.[10]

Labeling: The container must be labeled with the words "Hazardous Waste" and the full

chemical name: "(R)-Azetidine-2-carboxylic acid hydrochloride".[10] Do not use

abbreviations. The date of waste accumulation should also be on the label.

Solid Waste: For the pure compound or residues, carefully transfer the solid waste into the

designated hazardous waste container. Avoid creating dust. If a small spill occurs, sweep it

up and place it in the container.[2]

Contaminated Materials: Any materials contaminated with (R)-Azetidine-2-carboxylic acid
hydrochloride, such as weighing paper, gloves, or pipette tips, should also be placed in the

same hazardous waste container.

Aqueous Solutions: Do not dispose of aqueous solutions containing this chemical down the

drain.[10] Collect them in a separate, labeled hazardous waste container for liquid waste.

The container should be compatible with aqueous solutions and properly sealed.

2.3 Storage in a Satellite Accumulation Area (SAA)

Location: Store the sealed hazardous waste container in a designated Satellite Accumulation

Area within the laboratory.[9][11] This area must be at or near the point of generation and

under the control of the laboratory personnel.

Container Management: Keep the waste container closed except when adding waste.[9]

Segregation: Ensure the container is stored separately from incompatible materials, such as

strong oxidizing agents and strong acids.[2][3]

2.4 Request for Disposal
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Contact Environmental Health and Safety (EHS): Once the waste container is full or you are

ready to have it removed, contact your institution's Environmental Health and Safety (EHS)

department to arrange for a pickup.[8][9]

Documentation: Complete any required waste disposal forms provided by your EHS office.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
Azetidine-2-carboxylic acid hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b581965?utm_src=pdf-body
https://www.benchchem.com/product/b581965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have (R)-Azetidine-2-carboxylic
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Disposal decision workflow for (R)-Azetidine-2-carboxylic acid hydrochloride.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of (R)-Azetidine-2-carboxylic acid hydrochloride, thereby protecting themselves,

their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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